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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Chloro-5-(1-methylcyclobutyl)pyridine,
a substituted pyridine derivative of interest in medicinal chemistry and drug discovery. The
document details its chemical identifiers, physicochemical properties, a plausible synthetic
pathway, and potential applications, offering a valuable resource for researchers engaged in
the design and synthesis of novel bioactive molecules.

Chemical Identity and Structure

2-Chloro-5-(1-methylcyclobutyl)pyridine is a heterocyclic compound featuring a pyridine ring
substituted with a chlorine atom at the 2-position and a 1-methylcyclobutyl group at the 5-
position. These structural features, particularly the introduction of a strained cyclobutyl moiety,
can significantly influence the molecule's conformational rigidity, lipophilicity, and metabolic
stability, making it an intriguing scaffold for exploring new chemical space in drug development.

Key Identifiers:
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Identifier Value

CAS Number 1935325-79-3[1]

SMILES CC1(c2ccc(Clnc2)CCC1[1]

InChlKey SGHIXPQZGNLIRD-UHFFFAOYSA-N
Molecular Formula C10H12CIN

Molecular Weight 181.66 g/mol

Below is a two-dimensional representation of the chemical structure of 2-Chloro-5-(1-
methylcyclobutyl)pyridine.
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Caption: Proposed synthetic workflow for 2-Chloro-5-(1-methylcyclobutyl)pyridine.

Experimental Protocol (Hypothetical):
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o Preparation of the Organozinc Reagent: The (1-methylcyclobutyl)zinc halide can be prepared
in situ from the corresponding 1-bromo-1-methylcyclobutane and activated zinc metal in an
anhydrous aprotic solvent like tetrahydrofuran (THF).

e Cross-Coupling Reaction: To a solution of 2-chloro-5-iodopyridine in THF, the palladium
catalyst (e.g., Pd(PPh3)4, 2-5 mol%) is added under an inert atmosphere (e.g., argon or
nitrogen). The freshly prepared solution of the (1-methylcyclobutyl)zinc halide is then added
dropwise to the reaction mixture.

e Reaction Monitoring and Work-up: The reaction is typically stirred at room temperature or
slightly elevated temperatures and monitored by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS) for the consumption of the starting materials.
Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium
chloride.

 Purification: The product is extracted with an organic solvent (e.g., ethyl acetate), and the
combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure. The crude product is then purified by column
chromatography on silica gel to afford the desired 2-Chloro-5-(1-
methylcyclobutyl)pyridine.

Causality in Experimental Choices:

o Choice of Coupling Reaction: The Negishi coupling is selected for its high functional group
tolerance, which is crucial when dealing with potentially sensitive moieties. It often provides
higher yields and requires milder conditions compared to some other cross-coupling
methods.

o Catalyst Selection: Tetrakis(triphenylphosphine)palladium(0) is a commonly used and
effective catalyst for a wide range of Negishi couplings.

 Inert Atmosphere: The use of an inert atmosphere is critical to prevent the deactivation of the
palladium catalyst and the decomposition of the organozinc reagent, both of which are
sensitive to oxygen and moisture.

e Anhydrous Solvent: Anhydrous THF is used to ensure the stability and reactivity of the
organometallic intermediates.
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Potential Applications in Drug Discovery

While specific biological activities of 2-Chloro-5-(1-methylcyclobutyl)pyridine have not been
extensively reported, its structural features suggest potential applications in medicinal
chemistry. Pyridine derivatives are a well-established class of pharmacophores found in
numerous approved drugs.

The introduction of a 1-methylcyclobutyl group can confer several advantageous properties:

 Increased Lipophilicity: The cyclobutyl group increases the molecule's lipophilicity, which can
enhance its ability to cross cell membranes and improve its pharmacokinetic profile.

» Metabolic Stability: The quaternary carbon of the 1-methylcyclobutyl moiety can block
potential sites of metabolic oxidation, leading to increased metabolic stability and a longer in
vivo half-life.

 Structural Rigidity and Vectorial Projection: The constrained nature of the cyclobutyl ring
provides a rigid scaffold that can orient substituents in a well-defined three-dimensional
space. This can lead to higher binding affinity and selectivity for biological targets. The
cyclobutane ring is increasingly being utilized in medicinal chemistry to achieve favorable
pharmacological properties.

Given these characteristics, 2-Chloro-5-(1-methylcyclobutyl)pyridine could serve as a
valuable building block for the synthesis of novel compounds targeting a range of biological
targets, including kinases, G-protein coupled receptors (GPCRs), and enzymes. Its potential
therapeutic areas could span oncology, infectious diseases, and central nervous system
disorders, where substituted pyridines have shown significant promise.

Conclusion

2-Chloro-5-(1-methylcyclobutyl)pyridine represents an interesting scaffold for the
development of new chemical entities in drug discovery. This guide has provided its key
chemical identifiers, predicted physicochemical properties, and a plausible synthetic route
based on the robust Negishi cross-coupling reaction. The unique structural features of this
molecule, particularly the presence of the 1-methylcyclobutyl group, suggest that it could be a
valuable starting point for the design of novel therapeutic agents with improved
pharmacokinetic and pharmacodynamic properties. Further experimental investigation into its
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synthesis, properties, and biological activity is warranted to fully explore its potential in
medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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